Cas no 2148418-57-7 (5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2148418-57-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5898932
• PubChem ID: 165746462
• Update Time: 2025-09-19

5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• EN300-1292249
• 2148418-57-7

• Inchi： 1S/C12H11N3O/c16-8-11-3-4-12(6-13-11)15-7-10(5-14-15)9-1-2-9/h3-9H,1-2H2
• InChI Key： UOMWQXDUBGWDAR-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)N1C=C(C=N1)C1CC1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde

Comprehensive Overview of 5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2148418-57-7)

5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2148418-57-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine-carbaldehyde and cyclopropyl-pyrazole moieties, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a pyridine ring with a pyrazole group, offers a robust platform for further chemical modifications, making it a valuable asset in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde has surged due to their pivotal role in designing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential applications in treating autoimmune diseases and cancer, as the pyrazole-pyridine scaffold is known to interact with various biological targets. The compound's aldehyde functional group also allows for facile conjugation with other molecules, enabling the creation of novel bioconjugates and prodrugs.

The synthesis of 5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde typically involves multi-step organic reactions, including cross-coupling and oxidation processes. Its CAS number 2148418-57-7 is frequently searched in chemical databases, reflecting its growing importance in academic and industrial research. The compound's stability under ambient conditions and its solubility in common organic solvents further enhance its practicality for laboratory use.

From an SEO perspective, keywords such as "pyridine-carbaldehyde synthesis," "cyclopropyl-pyrazole derivatives," and "CAS 2148418-57-7 applications" are highly relevant to this compound. These terms align with current trends in green chemistry and sustainable drug development, which are hot topics in the scientific community. Additionally, the compound's potential role in AI-driven drug discovery has sparked interest, as computational models increasingly rely on such building blocks for virtual screening and molecular docking studies.

In the context of material science, 5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde is explored for its utility in designing organic semiconductors and luminescent materials. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, such as OLEDs and sensors. This versatility underscores the compound's cross-disciplinary appeal, bridging gaps between chemistry, biology, and engineering.

Safety and handling of 5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde are straightforward, as it is not classified as a hazardous material under standard regulations. However, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended when working with this compound. Its non-toxic profile and compatibility with green solvents further enhance its suitability for large-scale applications.

In summary, 5-(4-cyclopropyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2148418-57-7) represents a cutting-edge chemical entity with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features and functional adaptability position it as a key player in the advancement of modern chemistry. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific innovation.